Cas no 1172486-35-9 (2-{4-(1-benzyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,4-dimethoxyphenyl)acetamide)

• Product Name: 2-{4-(1-benzyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,4-dimethoxyphenyl)acetamide
• CAS No: 1172486-35-9
• MF: C₂₉H₃₃N₅O₃
• MW: 499.604026556015
• CID: 6061775
• PubChem ID: 44087901
• Update Time: 2025-05-24

2-{4-(1-benzyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-(1-benzyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,4-dimethoxyphenyl)acetamide
• 2-[4-[(1-benzylbenzimidazol-2-yl)methyl]piperazin-1-yl]-N-(2,4-dimethoxyphenyl)acetamide
• 1172486-35-9
• 2-(4-((1-benzyl-1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(2,4-dimethoxyphenyl)acetamide
• 2-{4-[(1-benzyl-1H-1,3-benzodiazol-2-yl)methyl]piperazin-1-yl}-N-(2,4-dimethoxyphenyl)acetamide
• AKOS024515967
• F5621-0367
• VU0649203-1

• Inchi： 1S/C29H33N5O3/c1-36-23-12-13-25(27(18-23)37-2)31-29(35)21-33-16-14-32(15-17-33)20-28-30-24-10-6-7-11-26(24)34(28)19-22-8-4-3-5-9-22/h3-13,18H,14-17,19-21H2,1-2H3,(H,31,35)
• InChI Key： JNQITDXOGBDZFK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CN1CCN(CC2N(CC3=CC=CC=C3)C3=CC=CC=C3N=2)CC1

Computed Properties

• Exact Mass: 499.25833993g/mol
• Monoisotopic Mass: 499.25833993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.9Ų

Additional information on 2-{4-(1-benzyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,4-dimethoxyphenyl)acetamide

Compound CAS No. 1172486-35-9: A Comprehensive Overview

The compound CAS No. 1172486-35-9, also known as 2-{4-(1-benzyl-1H-1,3-benzodiazol-2-yl)methylpiperazin-1-yl}-N-(2,4-dimethoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a valuable candidate for therapeutic interventions.

The molecular structure of CAS No. 1172486-35-9 is characterized by a complex arrangement of functional groups, including a benzodiazole moiety, a piperazine ring, and an acetamide group. The benzodiazole component is known for its aromatic stability and ability to participate in π-π interactions, which are crucial for molecular recognition and binding affinity. The piperazine ring, on the other hand, contributes to the molecule's flexibility and ability to form hydrogen bonds, enhancing its bioavailability and pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of CAS No. 1172486-35-9, with particular emphasis on optimizing its chemical stability and bioactivity. Scientists have employed advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to improve the efficiency of its production. These methods not only reduce reaction times but also minimize the formation of by-products, ensuring a higher yield of the desired compound.

One of the most exciting developments involving CAS No. 1172486-35-9 is its application in drug delivery systems. Researchers have demonstrated that this compound can serve as a carrier for targeted drug delivery due to its ability to encapsulate therapeutic agents within its molecular framework. This property has significant implications for the treatment of diseases such as cancer, where precise drug delivery is critical for minimizing side effects and maximizing therapeutic efficacy.

In addition to its pharmacological applications, CAS No. 1172486-35-9 has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have explored its ability to act as a semiconductor material, with encouraging results that suggest it could be integrated into next-generation electronic devices.

The biological activity of CAS No. 1172486-35-9 has been extensively studied in vitro and in vivo models. Preclinical trials have revealed that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis suggests its potential role in anticancer therapies.

Despite its numerous advantages, the development of CAS No. 1172486-35-9 into clinical applications faces several challenges. One major hurdle is optimizing its pharmacokinetic profile to ensure optimal absorption and distribution within the body. Researchers are currently investigating various strategies to enhance its bioavailability, including the use of prodrugs and nanoparticle-based delivery systems.

In conclusion, CAS No. 1172486-35-9 represents a cutting-edge molecule with vast potential across multiple scientific disciplines. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations in medicine and materials science.